Cas no 1804836-35-8 (Ethyl 4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1804836-35-8
• MF: C₁₁H₁₁F₃INO₄
• MW: 405.109026193619
• CID: 4833798
• Update Time: 2025-10-28

Ethyl 4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H11F3INO4/c1-3-19-7(17)4-6-5-16-10(20-11(12,13)14)9(18-2)8(6)15/h5H,3-4H2,1-2H3
• InChI Key： AFCRJQVUOCVUAF-UHFFFAOYSA-N
• SMILES： IC1C(=C(N=CC=1CC(=O)OCC)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 3.1
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-5-acetate

Ethyl 4-Iodo-3-Methoxy-2-(Trifluoromethoxy)Pyridine-5-Acetate: A Comprehensive Overview

Ethyl 4-Iodo-3-Methoxy-2-(Trifluoromethoxy)Pyridine-5-Acetate, also known by its CAS number 1804836-35-8, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatility in synthetic chemistry. The structure of this compound is characterized by a pyridine ring substituted with an iodo group at position 4, a methoxy group at position 3, a trifluoromethoxy group at position 2, and an ethyl acetate group at position 5. These substituents contribute to its distinct chemical reactivity and physical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of Ethyl 4-Iodo-3-Methoxy-2-(Trifluoromethoxy)Pyridine-5-Acetate with high purity and yield. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to construct this complex molecule. The presence of electron-withdrawing groups such as the trifluoromethoxy group enhances the reactivity of the pyridine ring, making it a valuable substrate for further functionalization in drug discovery and material science.

The trifluoromethoxy group is particularly interesting due to its strong electron-withdrawing nature, which can significantly influence the electronic properties of the molecule. This feature makes Ethyl 4-Iodo-3-Methoxy-2-(Trifluoromethoxy)Pyridine-5-Acetate a promising candidate for applications in optoelectronic materials. Recent studies have explored its potential as a building block for organic light-emitting diodes (OLEDs) and photovoltaic devices, where its electronic characteristics play a crucial role in device performance.

In addition to its electronic properties, this compound exhibits intriguing biological activity. Preclinical studies have shown that Ethyl 4-Iodo-3-Methoxy-2-(Trifluoromethoxy)Pyridine-5-Acetate possesses potent anti-inflammatory and antioxidant properties, making it a potential lead compound for drug development. Researchers are actively investigating its mechanism of action and bioavailability to evaluate its suitability for therapeutic applications.

The methoxy group at position 3 contributes to the compound's solubility and stability, which are critical factors in both laboratory experiments and industrial applications. Furthermore, the ethyl acetate group at position 5 provides an additional site for chemical modification, enabling the synthesis of derivatives with tailored properties. This flexibility underscores the importance of Ethyl 4-Iodo-3-Methoxy-2-(Trifluoromethoxy)Pyridine-5-Acetate as a versatile platform for chemical innovation.

From an environmental perspective, the synthesis and application of this compound are being scrutinized to ensure sustainability. Scientists are exploring greener synthetic routes and biodegradable alternatives to minimize its ecological footprint. These efforts align with global initiatives to promote environmentally friendly chemistry practices.

In conclusion, Ethyl 4-Iodo-3-Methoxy-2-(Trifluoromethoxy)Pyridine-5-Acetate represents a cutting-edge molecule with multifaceted applications across chemistry, materials science, and pharmacology. Its unique structure and functional groups make it a valuable asset for researchers seeking innovative solutions in these fields. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing scientific knowledge and technological innovation.